Cas no 1806327-24-1 (3,4-Dibromo-2,6-difluorotoluene)

• Product Name: 3,4-Dibromo-2,6-difluorotoluene
• CAS No: 1806327-24-1
• MF: C₇H₄Br₂F₂
• MW: 285.911467552185
• CID: 4707400
• Update Time: 2025-10-28

3,4-Dibromo-2,6-difluorotoluene Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-2,6-difluorotoluene

• Inchi： 1S/C7H4Br2F2/c1-3-5(10)2-4(8)6(9)7(3)11/h2H,1H3
• InChI Key： GBDCRBZYEXKRDM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C)=C1F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Topological Polar Surface Area: 0

Additional information on 3,4-Dibromo-2,6-difluorotoluene

Introduction to 3,4-Dibromo-2,6-difluorotoluene (CAS No. 1806327-24-1)

3,4-Dibromo-2,6-difluorotoluene, identified by the Chemical Abstracts Service Number (CAS No.) 1806327-24-1, is a halogenated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated and fluorinated benzenes, which are widely utilized as intermediates in the synthesis of various biologically active molecules. The unique structural features of 3,4-Dibromo-2,6-difluorotoluene, including its dual bromination and difluorination at specific positions on the toluene ring, make it a versatile building block for further chemical modifications.

The molecular structure of 3,4-Dibromo-2,6-difluorotoluene consists of a benzene ring substituted with two bromine atoms at the 3rd and 4th positions and two fluorine atoms at the 2nd and 6th positions. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity and utility in synthetic chemistry. The presence of multiple halogen atoms enhances its potential as a precursor in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules.

In recent years, 3,4-Dibromo-2,6-difluorotoluene has been explored in the development of novel pharmaceutical agents. Its halogenated framework provides a favorable scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets. For instance, researchers have leveraged this compound to synthesize inhibitors of enzymes involved in inflammatory pathways. The bromine and fluorine substituents can be selectively modified or removed to tailor the pharmacokinetic properties of the final drug candidates.

One notable application of 3,4-Dibromo-2,6-difluorotoluene is in the synthesis of fluorinated aromatic heterocycles, which are known for their improved metabolic stability and bioavailability. These heterocycles have been investigated as potential candidates for treating neurological disorders and infectious diseases. The fluorine atoms in particular play a crucial role in modulating lipophilicity and metabolic resistance, making them valuable in drug design strategies.

The compound's reactivity also makes it a valuable tool in material science applications. For example, it has been used to prepare functionalized polymers with tailored electronic properties. These polymers find applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The halogen atoms facilitate polymerization reactions under mild conditions, allowing for precise control over molecular architecture.

Recent advances in computational chemistry have further highlighted the significance of 3,4-Dibromo-2,6-difluorotoluene as a key intermediate. Molecular modeling studies have demonstrated its potential as a ligand in metal-catalyzed reactions, where its halogen-rich structure can coordinate with transition metals to enhance catalytic efficiency. Such insights are crucial for optimizing synthetic routes and improving yields in industrial-scale production.

Moreover, the environmental impact of using halogenated compounds like 3,4-Dibromo-2,6-difluorotoluene has been a subject of ongoing research. While halogens can enhance chemical reactivity and stability, their potential persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop greener synthetic methodologies that minimize waste and reduce hazardous byproducts. This includes exploring biocatalytic approaches that utilize enzymes to selectively modify 3,4-Dibromo-2,6-difluorotoluene under environmentally benign conditions.

In conclusion,3,4-Dibromo-2,6-difluorotoluene (CAS No. 1806327-24-1) is a multifaceted compound with broad applications across pharmaceuticals、agrochemicals、and materials science。 Its unique structural features make it an indispensable intermediate for synthesizing biologically active molecules and functional materials。 As research continues to uncover new methodologies for its utilization，this compound is poised to remain at the forefront of chemical innovation，driving advancements in drug discovery and material engineering。